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Compound of Interest

Compound Name:
5-Bromo-2-hydrazinylbenzoic acid

hydrochloride

Cat. No.: B6322241 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development engaged with 5-Bromo-2-hydrazinylbenzoic acid
hydrochloride. It moves beyond a simple data sheet to provide in-depth insights into its

properties, handling, and applications, grounded in established scientific principles.

Introduction and Strategic Importance
5-Bromo-2-hydrazinylbenzoic acid hydrochloride is a substituted aromatic hydrazine

derivative. Such compounds are of significant interest in medicinal chemistry and organic

synthesis. The presence of a bromine atom, a carboxylic acid, and a hydrazinyl hydrochloride

group on the benzoic acid scaffold imparts a unique combination of reactivity and functionality.

These features make it a valuable building block for the synthesis of more complex molecules,

particularly heterocyclic compounds which form the core of many pharmaceutical agents. The

hydrochloride salt form generally enhances the stability and solubility of the parent hydrazine

compound, facilitating its use in aqueous reaction media.

Hydrazine derivatives are known to be precursors in the synthesis of various biologically active

molecules, including those with potential antifungal, antibacterial, and antitubercular

properties[1]. The strategic placement of the bromo and hydrazinyl groups on the benzoic acid

ring allows for regioselective reactions, providing a reliable route to specific isomers of target

compounds.
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Physicochemical Properties and Characterization
A precise understanding of the physicochemical properties of 5-Bromo-2-hydrazinylbenzoic
acid hydrochloride is fundamental to its effective application. These properties dictate its

behavior in different solvent systems, its reactivity, and the appropriate analytical methods for

its characterization.

Key Physicochemical Data
Property Value Source

Molecular Formula C₇H₈BrClN₂O₂

Molecular Weight 267.51 g/mol Calculated

CAS Number 1260776-15-5 [2]

Appearance
Typically a white to off-white

crystalline solid
[1]

Solubility
Moderately soluble in polar

solvents like water and ethanol
[1]

Note: The molecular weight is calculated based on the provided molecular formula.

Structural Elucidation and Analytical Methodologies
The definitive identification and purity assessment of 5-Bromo-2-hydrazinylbenzoic acid
hydrochloride require a suite of analytical techniques. The choice of method is dictated by the

specific information sought, from structural confirmation to quantitative analysis.

A variety of analytical methods are available for the characterization of related compounds,

which can be adapted for 5-Bromo-2-hydrazinylbenzoic acid hydrochloride. These include:

High-Performance Liquid Chromatography (HPLC): A cornerstone for purity assessment and

quantification. A reversed-phase C18 column is often suitable for such aromatic compounds.

Mass Spectrometry (MS): Provides crucial information on the molecular weight and

fragmentation pattern, confirming the compound's identity.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

elucidating the precise molecular structure by revealing the chemical environment of each

atom.

Fourier-Transform Infrared Spectroscopy (FTIR): Useful for identifying the presence of key

functional groups such as the carboxylic acid (C=O and O-H stretches) and the hydrazine

group (N-H stretches).

Synthesis and Reaction Principles
The synthesis of hydrazinylbenzoic acid derivatives often involves a multi-step process,

typically starting from the corresponding aminobenzoic acid. A general and well-established

pathway proceeds through diazotization, reduction, and subsequent hydrolysis[3].

Illustrative Synthetic Workflow
The following diagram outlines a logical, though generalized, workflow for the synthesis of a

hydrazinylbenzoic acid hydrochloride, which serves as a foundational model for the synthesis

of 5-Bromo-2-hydrazinylbenzoic acid hydrochloride.
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Step 1: Diazotization

Step 2: Reduction

Step 3: Isolation
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Acid Hydrochloride
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Caption: A generalized workflow for the synthesis of a hydrazinylbenzoic acid hydrochloride.
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Causality in Experimental Choices:

Diazotization: The use of sodium nitrite in a strong acid like hydrochloric acid is a classic and

efficient method for converting a primary aromatic amine to a diazonium salt. The low

temperature (typically 0-5 °C) is critical to prevent the decomposition of the unstable

diazonium intermediate.

Reduction: The choice of reducing agent is pivotal. Stannous chloride (SnCl₂) is a common

and effective choice for the reduction of diazonium salts to hydrazines. Alternatively, sulfur

dioxide can be used, which is a method detailed in Organic Syntheses for a related

compound[4].

Isolation as Hydrochloride: The final product is often isolated as its hydrochloride salt by

precipitation from an acidic solution. This not only aids in purification but also enhances the

stability of the hydrazine, which can be susceptible to oxidation in its free base form.

Applications in Drug Development and Research
5-Bromo-2-hydrazinylbenzoic acid hydrochloride is a valuable intermediate in the synthesis

of various pharmaceutical compounds. Its utility stems from the reactivity of the hydrazine

group, which can readily participate in condensation reactions to form heterocyclic rings.

This compound and its analogs are precursors for creating molecules that are investigated for

a range of therapeutic applications. The synthesis of compounds for use as antidiabetics is a

notable area of research where similar bromo-substituted benzoic acid derivatives are

employed[5][6][7]. The bromine atom also provides a site for further functionalization through

cross-coupling reactions, expanding the synthetic possibilities.

Safety, Handling, and Storage
As with all hydrazine derivatives, 5-Bromo-2-hydrazinylbenzoic acid hydrochloride should

be handled with care due to its potential toxicity. Hydrazine-containing compounds as a class

are often considered potentially carcinogenic and can cause irritation to the skin, eyes, and

respiratory tract[1].

Recommended Handling Procedures:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to minimize inhalation

exposure.

Storage: Store in a cool, dry place away from oxidizing agents. The container should be

tightly sealed to prevent moisture absorption, as the compound can be hygroscopic[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.guidechem.com/encyclopedia/2-hydrazinobenzoic-acid-hydroc-dic24401.html
https://www.benchchem.com/product/b6322241?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-hydrazinobenzoic-acid-hydroc-dic24401.html
https://www.bldpharm.com/products/1260776-15-5.html
https://www.bldpharm.com/products/1260776-15-5.html
https://www.benchchem.com/pdf/4_Hydrazinobenzoic_Acid_A_Core_Technical_Guide_for_Researchers.pdf
https://orgsyn.org/demo.aspx?prep=cv3p0475
https://www.scribd.com/document/636257468/CN113773194-2021-5-bromo-2-chloro-benzoic-acid-as-raw-material-for-hypoglycemic-drug-synthesis
https://patents.google.com/patent/JP2021127332A/en
https://patents.google.com/patent/JP2021127332A/en
https://patentscope.wipo.int/search/en/WO2023019849
https://www.benchchem.com/product/b6322241#5-bromo-2-hydrazinylbenzoic-acid-hydrochloride-molecular-weight
https://www.benchchem.com/product/b6322241#5-bromo-2-hydrazinylbenzoic-acid-hydrochloride-molecular-weight
https://www.benchchem.com/product/b6322241#5-bromo-2-hydrazinylbenzoic-acid-hydrochloride-molecular-weight
https://www.benchchem.com/product/b6322241#5-bromo-2-hydrazinylbenzoic-acid-hydrochloride-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6322241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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